Cas no 69868-08-2 (Heptadecanoic acid,2-ethyl-)

Heptadecanoic acid,2-ethyl- structure
Heptadecanoic acid,2-ethyl- structure
Product Name:Heptadecanoic acid,2-ethyl-
CAS No:69868-08-2
MF:C19H38O2
MW:298.503826618195
CID:512839
PubChem ID:112167
Update Time:2025-04-19

Heptadecanoic acid,2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Heptadecanoic acid,2-ethyl-
    • 2-ethylheptadecanoic acid
    • Heptadecanoic acid, 2-ethyl-
    • NS00061469
    • EINECS 274-170-1
    • 69868-08-2
    • SCHEMBL2492860
    • DTXSID50887681
    • Inchi: 1S/C19H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18(4-2)19(20)21/h18H,3-17H2,1-2H3,(H,20,21)
    • InChI Key: GLPAVTPSAJIFMB-UHFFFAOYSA-N
    • SMILES: OC(C(CC)CCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 298.28734
  • Monoisotopic Mass: 298.287
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 8.6

Experimental Properties

  • Density: 0.8865 (rough estimate)
  • Boiling Point: 380.63°C (estimate)
  • Flash Point: 234.5°C
  • Refractive Index: 1.4458 (estimate)
  • PSA: 37.3
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